1-benzyl-4-(3,4-dimethoxybenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(3,4-dimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2O2/c1-23-19-9-8-18(14-20(19)24-2)16-22-12-10-21(11-13-22)15-17-6-4-3-5-7-17/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key: FVBSFZYKFIDBDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3)OC
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

1-benzyl-4-(3,4-dimethoxybenzyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has been used for various scientific research applications. This compound has gained attention due to its potential therapeutic effects on various physiological and biochemical processes.

Mechanism of Action

1-benzyl-4-(3,4-dimethoxybenzyl)piperazine acts on serotonin receptors in the brain and peripheral tissues. It has been found to have a high affinity for the 5-HT1A and 5-HT2A receptors. 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine has been shown to increase serotonin release and inhibit serotonin reuptake. This results in an increase in the levels of serotonin in the brain, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects
1-benzyl-4-(3,4-dimethoxybenzyl)piperazine has been found to have various biochemical and physiological effects, including anxiogenic effects, increased locomotor activity, and altered thermoregulation. It has also been shown to affect the cardiovascular system, including changes in blood pressure and heart rate. 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine has been found to have potential therapeutic effects on anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine in lab experiments include its high affinity for serotonin receptors, its potential therapeutic effects on anxiety and depression, and its ability to alter various physiological and biochemical processes. However, the limitations of using 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine include its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for research on 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine, including investigating its potential therapeutic effects on anxiety and depression, studying its effects on other physiological and biochemical processes, and exploring its potential use in the treatment of other neurological disorders. Further research is also needed to determine the optimal dosing and administration of 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine to avoid adverse effects. Additionally, research is needed to develop safer and more effective compounds that can target serotonin receptors with greater specificity.

Synthesis Methods

The synthesis of 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine involves the reaction of benzyl chloride with 3,4-dimethoxybenzylamine in the presence of sodium hydroxide. The resulting product is then reacted with piperazine to yield 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine. The synthesis process has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

1-benzyl-4-(3,4-dimethoxybenzyl)piperazine has been used in various scientific research applications, including studying the effects of serotonin receptors on physiological and biochemical processes. It has also been used to investigate the effects of 1-benzyl-4-(3,4-dimethoxybenzyl)piperazine on the central nervous system, including its potential therapeutic effects on anxiety and depression.